4-((4-chlorophenyl)sulfonyl)-N-ethyl-2-(4-fluorophenyl)oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-ethyl-2-(4-fluorophenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C17H14ClFN2O3S/c1-2-20-16-17(25(22,23)14-9-5-12(18)6-10-14)21-15(24-16)11-3-7-13(19)8-4-11/h3-10,20H,2H2,1H3
• InChI Key: AQMXYWSAMTVGBE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClFN2O3S
• Molecular Weight: 380.8 g/mol

Description

The compound “4-((4-chlorophenyl)sulfonyl)-N-ethyl-2-(4-fluorophenyl)oxazol-5-amine” is a chemical compound. The molecular formula is C23H18ClFN2O4S, with an average mass of 472.916 Da and a monoisotopic mass of 472.065979 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a sulfonyl group attached to a 4-chlorophenyl group, an ethyl group attached to an oxazol ring, and a 4-fluorophenyl group. The exact spatial arrangement of these groups would depend on the specific synthesis conditions and the presence of any chiral centers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the sulfonyl, amine, and halogenated aromatic groups could impact its solubility, reactivity, and stability.

Scientific Research Applications

Fluorescent Molecular Probes

Compounds similar to "4-((4-chlorophenyl)sulfonyl)-N-ethyl-2-(4-fluorophenyl)oxazol-5-amine" have been synthesized as new fluorescent solvatochromic dyes. These molecules exhibit strong solvent-dependent fluorescence correlated with the solvent polarity parameter, suggesting their use in developing ultrasensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).

Antiviral and Antimicrobial Activities

Research has demonstrated the synthesis of derivatives with potential antiviral activity, such as those targeting the tobacco mosaic virus. This indicates the broader applicability of these compounds in developing antiviral agents (Chen et al., 2010). Additionally, novel 1,2,4-triazole derivatives, including those with substitutions similar to the compound , have shown promising in vitro anticancer activities against various human tumor cell lines, further illustrating the compound's potential in medicinal chemistry (Kattimani et al., 2013).

Materials Science

In materials science, derivatives of "4-((4-chlorophenyl)sulfonyl)-N-ethyl-2-(4-fluorophenyl)oxazol-5-amine" have been used to synthesize aromatic poly(ether sulfone)s containing triazine groups. These materials exhibit high thermal and mechanical stability, making them suitable for use in high-performance applications, including proton exchange membranes (Tigelaar et al., 2009).

Synthesis and Characterization

The compound and its derivatives have been subject to various synthesis and characterization studies, highlighting their potential as building blocks for developing new materials with specific functional properties. These studies have expanded the chemical space of sp3-enriched 4,5-disubstituted oxazoles, indicating the versatility of these compounds in synthetic and medicinal chemistry (Slobodyanyuk et al., 2019).